Cas no 2111836-22-5 (Boc-PEG2-ethoxyethane-PEG2-benzyl)

• Product Name: Boc-PEG2-ethoxyethane-PEG2-benzyl
• CAS No: 2111836-22-5
• MF: C₂₅H₄₂O₇
• MW: 454.5968
• CID: 4852967
• PubChem ID: 156597065
• Update Time: 2025-07-21

Boc-PEG2-ethoxyethane-PEG2-benzyl Chemical and Physical Properties

Names and Identifiers

• Boc-PEG2-ethoxyethane-PEG2-benzyl
• tert-butyl 1-phenyl-2,5,10,15,18-pentaoxaicosan-20-oate
• AKOS040757299
• DA-61828
• CS-0148449
• 2111836-22-5
• HY-138475

• Inchi： 1S/C25H42O7/c1-25(2,3)32-24(26)22-31-20-18-29-16-10-8-14-27-13-7-9-15-28-17-19-30-21-23-11-5-4-6-12-23/h4-6,11-12H,7-10,13-22H2,1-3H3
• InChI Key： PBUSQUOKYYTEST-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 454.29305367g/mol
• Monoisotopic Mass: 454.29305367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 22
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.4

Additional information on Boc-PEG2-ethoxyethane-PEG2-benzyl

Latest Research Advances on Boc-PEG2-ethoxyethane-PEG2-benzyl (CAS: 2111836-22-5) in Chemical Biology and Pharmaceutical Applications

Boc-PEG2-ethoxyethane-PEG2-benzyl (CAS: 2111836-22-5) is a specialized polyethylene glycol (PEG)-based linker compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound features a tert-butoxycarbonyl (Boc) protecting group, a benzyl moiety, and two PEG2 spacers connected via an ethoxyethane bridge, making it an ideal candidate for drug conjugation, bioconjugation, and targeted delivery systems. Recent studies have explored its utility in enhancing the pharmacokinetic properties of therapeutic agents, improving solubility, and enabling site-specific modifications of biomolecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Boc-PEG2-ethoxyethane-PEG2-benzyl as a linker in antibody-drug conjugates (ADCs). The researchers utilized this compound to conjugate a cytotoxic payload to a monoclonal antibody, resulting in improved stability and controlled release of the drug. The study highlighted the compound's ability to maintain the integrity of the antibody while ensuring efficient payload delivery to target cells, thereby reducing off-target effects. The findings suggest that Boc-PEG2-ethoxyethane-PEG2-benzyl could play a pivotal role in the development of next-generation ADCs with enhanced therapeutic indices.

In another recent investigation, published in Bioconjugate Chemistry, the compound was employed to modify peptide-based therapeutics. The researchers found that the incorporation of Boc-PEG2-ethoxyethane-PEG2-benzyl into peptide sequences significantly improved their half-life in vivo by reducing proteolytic degradation. Additionally, the PEG spacers facilitated better tissue penetration, making the modified peptides more effective in reaching their intended targets. This study underscores the potential of Boc-PEG2-ethoxyethane-PEG2-benzyl as a tool for optimizing peptide therapeutics, particularly in the treatment of metabolic disorders and cancers.

Beyond its applications in drug delivery, Boc-PEG2-ethoxyethane-PEG2-benzyl has also been explored in the field of chemical biology for the development of novel probes and imaging agents. A 2024 study in ACS Chemical Biology reported the synthesis of a fluorescent probe using this compound as a linker. The probe exhibited excellent stability and specificity for detecting enzyme activity in live cells, providing a valuable tool for studying cellular processes. The researchers attributed the success of the probe to the biocompatibility and modularity of Boc-PEG2-ethoxyethane-PEG2-benzyl, which allowed for easy customization and functionalization.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Boc-PEG2-ethoxyethane-PEG2-benzyl. Recent advancements in synthetic methodologies, however, have addressed some of these issues. A 2023 paper in Organic Process Research & Development detailed an optimized synthetic route that improved yield and purity while reducing production costs. These developments are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, Boc-PEG2-ethoxyethane-PEG2-benzyl (CAS: 2111836-22-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in drug conjugation, peptide modification, and probe development highlight its potential to advance therapeutic and diagnostic technologies. Ongoing research and optimization efforts are likely to further expand its utility, making it a cornerstone in the design of next-generation biomolecules and therapeutics.